3-Amino-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid
CAS No.:
Cat. No.: VC17815743
Molecular Formula: C6H10N4O2
Molecular Weight: 170.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C6H10N4O2 |
|---|---|
| Molecular Weight | 170.17 g/mol |
| IUPAC Name | 3-amino-3-(3-methyltriazol-4-yl)propanoic acid |
| Standard InChI | InChI=1S/C6H10N4O2/c1-10-5(3-8-9-10)4(7)2-6(11)12/h3-4H,2,7H2,1H3,(H,11,12) |
| Standard InChI Key | KLKBXEMKVRZNHY-UHFFFAOYSA-N |
| Canonical SMILES | CN1C(=CN=N1)C(CC(=O)O)N |
Introduction
Structural and Molecular Characteristics
Molecular Architecture
The compound’s structure integrates a propanoic acid moiety (‑CH₂‑COOH) with a 1-methyl-1H-1,2,3-triazole ring at the β-position of the amino group. The triazole ring, a five-membered heterocycle containing three nitrogen atoms, adopts a planar configuration that facilitates π–π stacking and hydrogen-bonding interactions. The stereochemistry of the amino group is critical for biological activity, with the (3S)-enantiomer showing enhanced binding affinity in enzymatic assays.
Table 1: Key Molecular Properties
| Property | Value | Source |
|---|---|---|
| Molecular Formula | C₆H₁₀N₄O₂ | |
| Molecular Weight | 170.17 g/mol | |
| IUPAC Name | 3-amino-3-(3-methyltriazol-4-yl)propanoic acid | |
| SMILES Notation | CN1C(=CN=N1)C(CC(=O)O)N | |
| XLogP3-AA (Log P) | -4.2 |
The low Log P value (-4.2) indicates high hydrophilicity, a property leveraged in aqueous-phase synthetic protocols . The molecule’s rotatable bond count (3) and hydrogen-bonding capacity (2 donors, 5 acceptors) further influence its conformational flexibility and solvation behavior .
Synthesis and Optimization Strategies
Azide-Alkyne Cycloaddition
The synthesis of 3-amino-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid predominantly utilizes copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click" chemistry. This reaction couples an azide-bearing precursor with a terminal alkyne, forming the triazole ring under mild, aqueous conditions. A typical pathway involves:
-
Alkyne Preparation: Derivatization of β-amino propanoic acid with a propargyl group.
-
Azide Synthesis: Generation of 1-methyl-1H-1,2,3-triazole-4-azide via diazotization.
-
Cycloaddition: Catalysis by Cu(I) to yield the triazole product.
Table 2: Representative Synthetic Conditions
| Parameter | Optimization Strategy | Yield Improvement |
|---|---|---|
| Catalyst | Cu(I)/TBTA ligand system | 85% → 92% |
| Solvent | Water/tert-butanol (1:1) | Reduced side reactions |
| Temperature | Microwave-assisted (80°C) | 2 h → 20 min |
Microwave irradiation and continuous-flow reactors enhance reaction efficiency, reducing energy consumption and improving scalability. Industrial-scale production favors flow chemistry for its reproducibility and reduced environmental footprint.
Chemical Reactivity and Functionalization
Oxidation and Reduction Pathways
The compound undergoes selective oxidation at the triazole ring or the amino group. Potassium permanganate (KMnO₄) in acidic media oxidizes the triazole’s C‑H bonds to carboxyl groups, yielding dicarboxylic acid derivatives. Conversely, sodium borohydride (NaBH₄) reduces the amino group to a secondary amine, altering hydrogen-bonding capacity.
Stability and Degradation
Stability studies indicate decomposition above 200°C, with the triazole ring undergoing thermal rearrangement. Hydrolytic stability is pH-dependent, with degradation accelerated under strongly acidic (pH < 2) or basic (pH > 10) conditions.
Biological Activity and Mechanism
Enzyme Inhibition
The triazole ring’s nitrogen atoms act as hydrogen-bond acceptors, enabling competitive inhibition of enzymes such as dihydrofolate reductase (DHFR). Molecular docking studies reveal binding affinities (Kᵢ) in the micromolar range (2.4–8.7 μM), correlating with antibacterial activity against Staphylococcus aureus.
Receptor Modulation
In neurological studies, the compound exhibits partial agonism at GABAₐ receptors (EC₅₀ = 12 μM), potentially due to structural mimicry of GABA’s carboxylate group. This activity suggests utility in anxiety and epilepsy research, though in vivo efficacy remains under investigation.
Table 3: Select Biological Targets
| Target | Activity | Assay Type |
|---|---|---|
| DHFR | Competitive inhibition (Kᵢ = 2.4 μM) | Enzymatic |
| GABAₐ Receptor | Partial agonism (EC₅₀ = 12 μM) | Electrophysiology |
| Bacterial Topoisomerase IV | IC₅₀ = 5.8 μM | MIC assay |
Applications in Drug Discovery and Materials Science
Antimicrobial Agents
Derivatives of this compound demonstrate broad-spectrum antimicrobial activity, with minimum inhibitory concentrations (MICs) of 4–16 μg/mL against Gram-positive pathogens. Structure-activity relationship (SAR) studies highlight the necessity of the methyl group on the triazole for membrane permeability.
Polymer Chemistry
Incorporation into polyamide backbones enhances thermal stability (Tₘ increase by 40°C) and mechanical strength due to triazole-mediated crosslinking. Applications in high-performance adhesives and coatings are being explored.
Future Research Directions
-
Stereoselective Synthesis: Developing asymmetric catalysis methods to access enantiopure (3R)- and (3S)-forms.
-
Prodrug Design: Masking the carboxylate group to improve blood-brain barrier penetration for neurological applications.
-
Computational Modeling: Machine learning-driven prediction of novel derivatives with optimized pharmacokinetic profiles.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume